N~1~-1,3-benzodioxol-5-yl-N~2~-(3-methylphenyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(3-methyl-N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C17H18N2O5S/c1-12-4-3-5-14(8-12)19(25(2,21)22)10-17(20)18-13-6-7-15-16(9-13)24-11-23-15/h3-9H,10-11H2,1-2H3,(H,18,20)
• InChI Key: LESYOHAKFZRMAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N(CC(=O)NC2=CC3=C(C=C2)OCO3)S(=O)(=O)C
• Molecular Formula: C17H18N2O5S
• Molecular Weight: 362.4 g/mol

Description

N~1~-1,3-benzodioxol-5-yl-N~2~-(3-methylphenyl)-N~2~-(methylsulfonyl)glycinamide, also known as MDMA, is a synthetic drug that has gained popularity in recent years due to its psychoactive effects. MDMA is a member of the amphetamine class of drugs and is commonly referred to as ecstasy or Molly. The drug has been used recreationally for its euphoric effects, but it has also been studied for its potential therapeutic benefits.

Mechanism of Action

N~1~-1,3-benzodioxol-5-yl-N~2~-(3-methylphenyl)-N~2~-(methylsulfonyl)glycinamide works by increasing the levels of serotonin, dopamine, and norepinephrine in the brain. These neurotransmitters are involved in regulating mood, emotions, and social behavior. This compound also affects the release of oxytocin, a hormone that is associated with bonding and social attachment.
Biochemical and Physiological Effects:
This compound has a range of biochemical and physiological effects on the body. The drug increases heart rate, blood pressure, and body temperature. It can also cause dehydration and electrolyte imbalances. In the brain, this compound can cause changes in neurotransmitter levels and may lead to long-term changes in brain function.

Advantages and Limitations for Lab Experiments

N~1~-1,3-benzodioxol-5-yl-N~2~-(3-methylphenyl)-N~2~-(methylsulfonyl)glycinamide has been used in laboratory settings to study its effects on the brain and behavior. The drug has been shown to increase social behavior in animals and may be useful in studying the neural mechanisms underlying social behavior. However, the use of this compound in laboratory settings is limited by its potential for abuse and the ethical considerations involved in using a recreational drug in experiments.

Future Directions

There are several areas of research that could benefit from further study of N~1~-1,3-benzodioxol-5-yl-N~2~-(3-methylphenyl)-N~2~-(methylsulfonyl)glycinamide. These include:
1. Clinical trials of this compound-assisted therapy for PTSD, anxiety, and depression.
2. Studies of the long-term effects of this compound use on brain function and behavior.
3. Investigations into the potential therapeutic benefits of this compound for other mental health conditions, such as addiction and autism.
4. Development of new treatments based on the mechanisms of action of this compound, such as drugs that increase oxytocin levels.
Conclusion:
This compound is a synthetic drug that has gained popularity in recent years for its psychoactive effects. The drug has been studied for its potential therapeutic benefits, particularly in treating PTSD, anxiety, and depression. This compound works by increasing neurotransmitter levels in the brain and affecting social behavior. While there are limitations to its use in laboratory settings, further research into the potential therapeutic benefits of this compound could lead to new treatments for mental health conditions.

Scientific Research Applications

N~1~-1,3-benzodioxol-5-yl-N~2~-(3-methylphenyl)-N~2~-(methylsulfonyl)glycinamide has been studied for its potential therapeutic benefits in treating a range of mental health conditions, including post-traumatic stress disorder (PTSD), anxiety, and depression. The drug has been shown to increase feelings of empathy and connection with others, which may be beneficial in therapy settings. This compound-assisted therapy has shown promising results in early clinical trials, but more research is needed to fully understand its potential benefits and risks.